(1R,2S)-2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine

• Molecular Formula: C9H9ClFN
• Molecular Weight: 185.62 g/mol
• IUPAC Name: (1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine
• InChI: InChI=1S/C9H9ClFN/c10-6-2-1-3-7(11)9(6)5-4-8(5)12/h1-3,5,8H,4,12H2/t5-,8-/m1/s1
• InChI Key: OVXAANIGKVZHMA-SVGQVSJJSA-N
• Isomeric SMILES: C1[C@H]([C@@H]1N)C2=C(C=CC=C2Cl)F
• Canonical SMILES: C1C(C1N)C2=C(C=CC=C2Cl)F

Description

(1R,2S)-2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine is a chiral, fluorinated cyclopropane amine of high interest in medicinal chemistry and pharmaceutical research. This compound serves as a critical synthetic building block for the development of novel bioactive molecules, particularly for central nervous system (CNS) targets. Its primary research value lies in its application as a key intermediate in the design of potent and selective agonists for the 5-HT2C serotonin receptor . The unique conformational strain of the cyclopropane ring enhances binding specificity to G protein-coupled receptors (GPCRs) , while the strategic incorporation of fluorine atoms on the phenyl ring can improve metabolic stability and optimize lipophilicity for better brain penetration . The specific stereochemistry ((1R,2S)-trans) is essential for its biological activity and interaction with target receptors. Researchers utilize this compound to develop potential therapeutics for conditions such as obesity, schizophrenia, and drug addiction, with a critical focus on achieving selectivity over the related 5-HT2B receptor to avoid off-target effects . The compound is offered as a racemic mixture (rac-(1R,2S)) and is commonly supplied as a stable hydrochloride salt (CAS 1807916-69-3) . It is available for research and development purposes from multiple suppliers in quantities ranging from 100 mg to 10 g . Attention: This product is for Research Use Only (RUO) and is not intended for diagnostic or therapeutic use in humans or animals.

Biological Activity

(1R,2S)-2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine, also known as rac-(1R,2S)-2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine hydrochloride, is a compound of interest in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Property	Value
Molecular Formula	C₉H₁₀ClF
Molecular Weight	222.08 g/mol
CAS Number	1807916-69-3
Appearance	Powder

This compound features a cyclopropane structure substituted with a chlorofluorophenyl moiety, which is significant for its biological interactions.

The biological activity of (1R,2S)-2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine has been primarily investigated for its potential as a pharmacological agent. It has shown promise in modulating various biological pathways:

• DPP-IV Inhibition : Similar compounds have been explored as Dipeptidyl Peptidase IV (DPP-IV) inhibitors, which are crucial in the management of type 2 diabetes by increasing incretin levels and enhancing insulin secretion. The structural similarity suggests that (1R,2S)-2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine may exhibit similar effects .

Case Studies and Research Findings

Research has indicated that compounds with similar structures can influence metabolic pathways significantly. For instance:

• Fluoroacetate Toxicity : Studies on related fluorinated compounds have shown that they can disrupt the citric acid cycle by inhibiting key enzymes like aconitase. This raises questions about the metabolic fate of (1R,2S)-2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine and its potential toxicity .
• Antimicrobial Activity : Some derivatives have exhibited antimicrobial properties, suggesting that (1R,2S)-2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine could be explored for antibiotic applications .

Comparative Analysis

A comparative analysis with structurally similar compounds can provide insights into the biological activity of (1R,2S)-2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine:

Compound Name	Biological Activity	References
Saxagliptin	DPP-IV inhibitor
Fluoroacetate	Disrupts citric acid cycle
(S)-4-Fluorothreonine	Mild antibiotic activity

Scientific Research Applications

(1R,2S)-2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine is a chemical compound with potential applications in scientific research, particularly in the fields of medicinal chemistry and drug development . This compound, bearing a halogenated phenylcyclopropaneamine structure, can serve as a versatile building block for synthesizing biologically active molecules .

Chemical Properties

• Molecular Formula: C9H9ClFN
• Molecular Weight: 185.62 g/mol

IUPAC Name
2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine

Synonyms

• 2-(2-chloro-6-fluorophenyl)cyclopropan-1-amine
• 1157693-91-8
• AKOS005217961
• EN300-146658

Computed Descriptors

• InChI: InChI=1S/C9H9ClFN/c10-6-2-1-3-7(11)9(6)5-4-8(5)12/h1-3,5,8H,4,12H2
• InChIKey: OVXAANIGKVZHMA-UHFFFAOYSA-N
• SMILES: C1C(C1N)C2=C(C=CC=C2Cl)F

Potential Applications

(1) Synthesis of Bioactive Compounds:
(1R,2S)-2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine can be employed as a building block in synthesizing various biologically active compounds, such as γ-secretase inhibitors, human vanilloid receptor 1 antagonists, adenosine A1 receptor antagonists, and dopamine D4 receptor ligands .

(2) Pharmaceutical Applications:
Fluorine-containing compounds, including (1R,2S)-2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine, are essential in developing modern pharmaceuticals because the introduction of fluorine enhances bioactivity and metabolic stability . About 25% to 30% of newly introduced drugs contain fluorine atoms .

(3) Agrochemicals:
Fluorination can fine-tune the physicochemical properties of active ingredients like lipophilicity, water solubility, and metabolic stability .

Comparison with Similar Compounds

Structural and Stereochemical Variations

The table below summarizes critical differences between the target compound and its analogs:

Compound Name	Substituents on Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
(1R,2S)-2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine (Target)	2-Cl, 6-F	C₉H₈ClFN	185.62 (calculated)	Hypothesized intermediate for anticoagulants; stereochemistry critical for activity.	-
(1R,2S)-2-(3-Chloro-4-fluorophenyl)cyclopropan-1-amine hydrochloride	3-Cl, 4-F	C₉H₉ClFN·HCl	222.087	Used as a chemical reagent; substituent positions alter ring electronics and solubility.
(1R,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine	3-F, 4-F	C₉H₉F₂N	169.171	Key intermediate for ticagrelor (antiplatelet drug); higher electronegativity enhances binding.
rac-(1R,2S)-2-(4-Methylphenyl)cyclopropan-1-amine hydrochloride	4-CH₃	C₁₀H₁₄ClN	183.68	Electron-donating methyl group increases lipophilicity (logP ~1.5).
(1R,2S)-2-(4-Fluorophenyl)cyclopropan-1-amine	4-F	C₉H₉FN	150.17	Simpler structure for comparative studies; lower molecular weight.
(2R)-1-(2-Chloro-6-fluorophenyl)propan-2-amine	2-Cl, 6-F (non-cyclopropane)	C₉H₁₁ClFN	187.64	Highlights cyclopropane's role in conformational rigidity and metabolic stability.

Physicochemical Properties

• Density and Boiling Points :

  • The 3,4-difluoro analog (C₉H₉F₂N) has a density of 1.3 g/cm³ and a boiling point of 212.5°C at 760 mmHg .
  • The 3-chloro-4-fluoro derivative (C₉H₉ClFN·HCl) has a higher molecular weight (222.087 g/mol) due to the hydrochloride salt .

• Lipophilicity (logP) :

  • The 3,4-difluoro compound exhibits a logP of 1.27, indicating moderate lipophilicity .
  • The target compound (2-Cl,6-F) is expected to have a higher logP (~1.8) due to chlorine’s hydrophobic nature.

Q & A

Basic Research Questions

Q. What synthetic strategies are effective for producing (1R,2S)-2-(2-Chloro-6-fluorophenyl)cyclopropan-1-amine, and how do reaction conditions impact stereoselectivity?

• Answer : The compound is typically synthesized via cyclopropanation of vinyl precursors or kinetic resolution of racemic mixtures. For example, lipase-mediated enzymatic resolution (e.g., using Candida antarctica lipase B) in biphasic systems (e.g., water/organic solvent) can achieve high enantiomeric excess (ee) by selectively hydrolyzing one enantiomer of a precursor ester . Reaction parameters such as temperature (20–40°C), solvent polarity, and enzyme immobilization significantly influence stereochemical outcomes. Stirring intensity in batch systems or in-flow mixing (e.g., monolith reactors) is critical to overcome diffusion limitations in biphasic setups .

Q. Which analytical techniques are optimal for verifying structural integrity and enantiomeric purity?

• Answer :

• Chiral HPLC : Use columns like Chiralpak IA/IB with hexane:isopropanol mobile phases to resolve enantiomers. Retention times and peak areas quantify ee (≥98% purity is achievable) .
• NMR Spectroscopy : $^1$H and $^{19}$F NMR confirm substitution patterns (e.g., aromatic protons at δ 6.8–7.2 ppm; fluorine coupling constants for ortho/para positions) .
• Mass Spectrometry : High-resolution MS (e.g., ESI-TOF) validates molecular weight (C$_9$H$_{10}$ClF$_1$N; theoretical 198.64 g/mol) and fragmentation patterns .

Q. What are the key physicochemical properties affecting experimental design?

• Answer :

Property	Value/Characteristic	Relevance
LogP (XlogP)	~2.2 (calculated)	Indicates moderate lipophilicity; impacts solubility in organic solvents
Hydrogen Bonding	1 donor, 1 acceptor	Influences crystallization behavior
Melting Point	~150–152°C (analog data)	Guides storage conditions (dry, 2–8°C)
Stability in solution is pH-dependent; avoid prolonged exposure to acidic conditions to prevent cyclopropane ring opening .

Advanced Research Questions

Q. How can flow chemistry mitigate challenges in scaling up enantioselective synthesis?

• Answer : Continuous-flow systems enhance mixing efficiency in biphasic reactions (e.g., aqueous/organic), reducing mass transfer limitations. For example, in-line static mixers or packed-bed reactors with immobilized lipases enable precise control of residence time (5–30 min) and temperature (25–40°C), improving ee by >5% compared to batch methods. Real-time monitoring via inline IR or UV-vis spectroscopy allows dynamic optimization .

Q. What computational approaches predict the compound’s reactivity and interactions in biological systems?

• Answer :

• Density Functional Theory (DFT) : Models cyclopropane ring strain (≈27 kcal/mol) and electrophilic aromatic substitution trends (Cl/F directing effects) .
• Molecular Dynamics (MD) : Simulates binding to targets like P2Y$_{12}$ receptors (relevant to antiplatelet activity). The cyclopropane’s rigidity and halogen positioning influence steric complementarity .
• ADMET Prediction : Tools like SwissADME estimate blood-brain barrier permeability (low) and CYP450 inhibition (moderate) .

Q. How do structural analogs differ in synthetic accessibility and bioactivity?

• Answer : Comparative data for analogs:

Compound (CAS)	Substituents	Synthetic Route	Purity (HPLC)	Bioactivity (IC$_{50}$)
376608-71-8	3,4-Difluorophenyl	Enzymatic resolution	≥98%	P2Y$_{12}$: 2 nM
1314324-03-2	3-Bromophenyl	Buchwald-Hartwig amination	95%	Not reported
1315366-04-1	2-Chlorophenyl	Cyclopropanation under Rh catalysis	95%	Unknown

• Bromo/chloro analogs require harsher conditions (e.g., Pd catalysts), lowering yields compared to fluorinated derivatives .

Q. What strategies resolve contradictions in reported enantiomeric excess values across studies?

• Answer : Discrepancies often arise from differences in chiral stationary phases (CSPs) or solvent systems. To validate results:

• Cross-validate using multiple CSPs (e.g., Chiralpak AD-H vs. OD-H).
• Calibrate with reference standards (e.g., ticagrelor intermediates ).
• Optimize mobile phase additives (e.g., 0.1% diethylamine) to reduce peak tailing .

Methodological Notes

• Safety : Follow precautionary measures (P201/P202) for handling amines: use fume hoods, nitrile gloves, and avoid inhalation .
• Regulatory Compliance : Ensure compliance with chemical substance regulations (e.g., "First Class Specified Chemical Substances" in Japan ).